Cas no 2413846-60-1 (rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis)

• Product Name: rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis
• CAS No: 2413846-60-1
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD32662937
• CID: 5359288
• PubChem ID: 146049847
• Update Time: 2025-05-20

rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-3-Oxabicyclo[4.1.0]heptan-6-amine;hydrochloride
• Z4379876205
• rac-(1R,6S)-3-oxabicyclo[4.1.0]heptan-6-amine hydrochloride
• rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis

• MDL： MFCD32662937
• Inchi： 1S/C6H11NO.ClH/c7-6-1-2-8-4-5(6)3-6;/h5H,1-4,7H2;1H/t5-,6+;/m0./s1
• InChI Key： WSQDACOHENHHJK-RIHPBJNCSA-N
• SMILES： Cl.O1CC[C@]2(C[C@H]2C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Topological Polar Surface Area: 35.2

Additional information on rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis

Introduction to rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis (CAS No. 2413846-60-1)

Rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis, is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2413846-60-1, has garnered considerable attention due to its potential applications in drug development and biochemical research.

The molecular structure of rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis, features a complex bicyclic framework with an amine functional group and a hydrochloride salt form. This configuration imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in the development of novel therapeutic agents. The bicyclic structure of rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis, aligns well with this trend, as it offers a versatile scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The presence of both oxygen and nitrogen atoms in its structure allows for diverse interactions with biological targets, including enzymes and receptors. This feature is particularly relevant in the context of developing targeted therapies for various diseases.

Recent research has highlighted the importance of chiral compounds in pharmaceutical applications. The specific stereochemistry of rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis, plays a crucial role in determining its pharmacological activity. Studies have demonstrated that enantiomeric purity can significantly influence the efficacy and safety of drug candidates, underscoring the need for precise synthetic methodologies.

The synthesis of rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis, involves intricate organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the desired molecular framework efficiently.

From a biochemical perspective, this compound exhibits interesting interactions with biological systems. Its amine functional group can engage in hydrogen bonding and other non-covalent interactions, which are essential for modulating biological processes. These interactions are being explored in detail to understand their implications for drug design and development.

The hydrochloride salt form of rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis, enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This property is particularly advantageous for developing oral medications that require efficient absorption and distribution within the body.

In conclusion, rac-(1R,6S)-3-oxabicyclo4.1.0heptan-6-amine hydrochloride, cis, represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play a pivotal role in shaping the future of medicine.